(2-Ethoxy-benzyl)-(4-methoxybenzyl)amine

• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)methanamine
• InChI: InChI=1S/C17H21NO2/c1-3-20-17-7-5-4-6-15(17)13-18-12-14-8-10-16(19-2)11-9-14/h4-11,18H,3,12-13H2,1-2H3
• InChI Key: CSBGVZKANSYCDS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNCC2=CC=C(C=C2)OC
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol
• CAS No.: 510723-63-4

Description

(2-Ethoxy-benzyl)-(4-methoxybenzyl)amine is a useful research compound. Its molecular formula is C17H21NO2 and its molecular weight is 271.35 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Analytical Characterization

• Research has detailed the analytical characterization of related amphetamine-type designer drugs, providing mass spectrometric (MS), infrared (IR) spectroscopic, and nuclear magnetic resonance (NMR) spectroscopic data. This information is crucial for understanding the chemical properties and potential applications of these compounds (Westphal, Girreser, & Waldmüller, 2016).

Surface Activity and Bactericidal Applications

• Novel methoxybenzyl-containing quaternary ammonium surfactants have been synthesized and shown to exhibit higher surface activity and easier aggregation in aqueous solutions compared to traditional surfactants. This suggests potential applications in industries requiring surfactants with high bactericidal activity and enhanced surface properties (Zhao, Guo, Jia, & Liu, 2014).

Photocatalytic Applications

• Studies on photocatalytic oxidation of benzylamines to N-benzylidenebenzylamines and imines under visible light have been conducted, showing the potential of these compounds in photocatalytic applications and organic synthesis (Berlicka & König, 2010).

Pharmaceutical Applications

• Certain derivatives have been investigated for their inhibitory effects on melanin production, suggesting potential use in treatments aimed at hyper-pigmentation. These compounds have shown to inhibit tyrosinase activity, indicating possible applications as skin whitening agents (Choi, Kim, Kim, Suk, Hwang, Lee, Kim, & Kim, 2002).

Antimicrobial Activity

• The synthesis of substituted 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine benzamides and their screening for antibacterial and antifungal activities reveal structure-activity relationships (SARs) that could inform the development of new antimicrobial agents. Certain compounds within this research showed potent antimicrobial activities, highlighting the therapeutic potential of such molecules (Raju, Nagamani, Chandrappa, Ananda, Vinaya, Thimmegowda, Byregowda, & Rangappa, 2010).

Catalytic Applications

• Investigations into the intermolecular addition of n-alkyl- and benzylamines to alkynes using certain catalysts suggest applications in organic synthesis, where these reactions can lead to the efficient production of secondary amines. This research demonstrates the utility of these compounds in facilitating chemical transformations (Heutling & Doye, 2002).